molecular formula C27H54O5 B8676514 Pentaerythritol monobehenate CAS No. 53161-46-9

Pentaerythritol monobehenate

Cat. No.: B8676514
CAS No.: 53161-46-9
M. Wt: 458.7 g/mol
InChI Key: ZKIVRAADAKTRIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pentaerythritol monobehenate is a useful research compound. Its molecular formula is C27H54O5 and its molecular weight is 458.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

53161-46-9

Molecular Formula

C27H54O5

Molecular Weight

458.7 g/mol

IUPAC Name

[3-hydroxy-2,2-bis(hydroxymethyl)propyl] docosanoate

InChI

InChI=1S/C27H54O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26(31)32-25-27(22-28,23-29)24-30/h28-30H,2-25H2,1H3

InChI Key

ZKIVRAADAKTRIO-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCCCCC(=O)OCC(CO)(CO)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A four-necked rounded bottom flask equipped with a stirrer, a thermocouple, and a nitrogen inlet tube was charged with 4 mol of behenic acid per mol of pentaerythritol, and the contents were heated to 130° C. for 5 hours in a nitrogen atmosphere to carry out an esterification reaction. A reaction product was purified with methyl ether to provide pentaerythritol behenate. Here, the acid value was 0.4 mgKOH/g, and the hydroxyl value was 1.6 mgKOH/g.
Quantity
4 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

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